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Compound of Interest

Compound Name: VH032-C3-Boc

Cat. No.: B12373786 Get Quote

Essential Safety and Handling Guide for VH032-
C3-Boc
This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling VH032-C3-Boc. It includes detailed

operational procedures and disposal plans to ensure safe laboratory practices and build

confidence in chemical handling.

Physicochemical and Safety Data
A summary of the key quantitative data for VH032-C3-Boc is provided below for quick

reference.
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Property Value

Molecular Formula C₃₂H₄₆N₄O₆S

Molecular Weight 614.80 g/mol

Appearance Solid

Storage Temperature
Short-term (≤ 1 month): -20°CLong-term (≤ 6

months): -80°C (stored under nitrogen)

Shipping Temperature Room temperature

Solubility
DMSO: ≥ 100 mg/mL (162.65 mM) Ethanol:

Insoluble

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

VH032-C3-Boc to minimize exposure and ensure personal safety.

PPE Category Specification

Eye/Face Protection
Wear tightly fitting safety goggles or glasses

with side-shields.

Skin Protection

Wear impervious, chemical-resistant gloves

(e.g., nitrile rubber) and a standard laboratory

coat.

Respiratory Protection

If handling the compound as a powder and dust

generation is likely, use a respirator with a

particulate filter.

Hand Hygiene
Always wash hands thoroughly with soap and

water after handling the chemical.

Operational Plan: Handling and Storage
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Proper handling and storage are critical to maintaining the integrity of VH032-C3-Boc and

ensuring a safe laboratory environment.

Receiving and Initial Storage:

Upon receipt, visually inspect the packaging for any signs of damage.

The compound is shipped at room temperature but should be stored at -20°C for short-term

storage or -80°C for long-term storage, preferably under a nitrogen atmosphere.[1]

Handling:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood,

especially when working with the solid form to avoid inhalation of any dust.

Avoid direct contact with skin and eyes. In case of accidental contact, rinse the affected area

thoroughly with water.

Prevent the formation of dust and aerosols.

Experimental Protocols: Solution Preparation
Accurate and consistent preparation of stock and working solutions is crucial for experimental

success.

1. Preparing Stock Solutions:

To prepare a 10 mM stock solution, dissolve the appropriate mass of VH032-C3-Boc in

DMSO. For example, for 1 mL of a 10 mM solution, use 0.6148 mg of the compound.

Ultrasonic agitation may be required to fully dissolve the solid.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

2. Preparing In Vitro Working Solutions:
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Dilute the DMSO stock solution to the desired final concentration using the appropriate cell

culture medium or experimental buffer.

3. Preparing In Vivo Formulations:[1]

Protocol 1 (Saline-based):

Start with a 10% DMSO solution of VH032-C3-Boc.

Add 40% PEG300 and mix thoroughly.

Add 5% Tween-80 and mix again.

Finally, add 45% saline to reach the final volume. The solubility in this formulation is ≥ 2.5

mg/mL.

Protocol 2 (SBE-β-CD-based):

Prepare a solution of 20% SBE-β-CD in saline.

Add 10% of the VH032-C3-Boc DMSO stock solution to 90% of the SBE-β-CD/saline

solution. The solubility in this formulation is also ≥ 2.5 mg/mL.

Mechanism of Action: VHL-Mediated Protein
Degradation
VH032-C3-Boc is a ligand for the Von Hippel-Lindau (VHL) E3 ubiquitin ligase. It is a key

component in Proteolysis Targeting Chimeras (PROTACs), which are bifunctional molecules

designed to induce the degradation of specific target proteins. The Boc (tert-butoxycarbonyl)

group is a protecting group that can be removed under acidic conditions.

The following diagram illustrates the general workflow of PROTACs utilizing a VHL ligand like

VH032.
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Caption: PROTAC workflow with a VHL ligand.

Disposal Plan
All waste materials containing VH032-C3-Boc, including unused solid, solutions, and

contaminated consumables, must be disposed of as hazardous chemical waste.

Step-by-Step Disposal Protocol:
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Segregation: Do not mix VH032-C3-Boc waste with general laboratory trash or dispose of it

down the drain.

Containerization:

Place solid waste in a clearly labeled, sealable hazardous waste container.

Collect liquid waste in a separate, compatible, and labeled hazardous waste container.

Indicate the solvent used.

Labeling: Label all waste containers with the full chemical name ("VH032-C3-Boc") and

appropriate hazard symbols as required by your institution's Environmental Health and

Safety (EHS) department.

Storage: Store sealed waste containers in a designated, well-ventilated, and secure

chemical waste storage area pending pickup.

Arranging for Disposal: Contact your institution's EHS department or a licensed chemical

waste disposal contractor to arrange for proper disposal in accordance with local, state, and

federal regulations.

Spill Cleanup: In the event of a spill, use an inert absorbent material (e.g., vermiculite, sand)

to contain the spill. Scoop the absorbed material into a designated hazardous waste

container. All materials used for cleanup (gloves, wipes, etc.) must also be disposed of as

hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12373786#personal-protective-equipment-for-
handling-vh032-c3-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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